N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)thiophene-2-sulfonamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)thiophene-2-sulfonamide
• InChI: InChI=1S/C17H20N2O4S2/c1-4-19-13-8-7-12(18-25(21,22)15-6-5-9-24-15)10-14(13)23-11-17(2,3)16(19)20/h5-10,18H,4,11H2,1-3H3
• InChI Key: OPGBZNAMJQAYOC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC=CS3)OCC(C1=O)(C)C
• Molecular Formula: C17H20N2O4S2
• Molecular Weight: 380.5 g/mol
• CAS No.: 922093-73-0

Description

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C17H20N2O4S2 and its molecular weight is 380.48. The purity is usually 95%.
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Scientific Research Applications

Carbonic Anhydrase Inhibition for Glaucoma Treatment

One of the primary applications of benzo[b]thiophene sulfonamide derivatives, related to the specified compound, is their utility as inhibitors of ocular carbonic anhydrase. This enzyme plays a critical role in the aqueous humor secretion in the eye, and its inhibition can help in the treatment of glaucoma. Research conducted by Graham et al. (1989) identified derivatives of benzo[b]thiophene-2-sulfonamide as potent ocular hypotensive agents, indicating their potential in glaucoma therapy through topical application [Graham et al., 1989].

Antibacterial Applications

Another significant application of compounds containing the sulfonamido moiety, akin to the one , is their role in antibacterial activity. Azab et al. (2013) synthesized novel heterocyclic compounds featuring a sulfonamido group and tested them for antibacterial efficacy. This study highlights the potential of such compounds in developing new antibacterial agents with high activity levels [Azab et al., 2013].

Environmental and Biological Sciences Applications

In environmental and biological sciences, compounds related to N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)thiophene-2-sulfonamide have been studied for their ability to differentiate between toxic benzenethiols and biologically active aliphatic thiols. Wang et al. (2012) developed a reaction-based fluorescent probe for discriminating thiophenols over aliphatic thiols, demonstrating the compound's utility in sensitive and selective detection techniques, which is crucial for chemical, biological, and environmental monitoring [Wang et al., 2012].

Mechanism of Action

The specific effects of a compound depend on its interaction with biological targets, such as proteins or enzymes, in the body. These interactions can alter biochemical pathways, leading to changes at the molecular and cellular levels . The compound’s pharmacokinetics, including its absorption, distribution, metabolism, and excretion (ADME) properties, can also influence its bioavailability and efficacy .

Environmental factors, such as pH, temperature, and the presence of other substances, can affect the compound’s stability and action .